8-Methyltetracosanoyl-CoA

• Molecular Formula: C46H84N7O17P3S
• Molecular Weight: 1132.2 g/mol
• InChI: InChI=1S/C46H84N7O17P3S/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-20-23-34(2)24-21-18-19-22-25-37(55)74-29-28-48-36(54)26-27-49-44(58)41(57)46(3,4)31-67-73(64,65)70-72(62,63)66-30-35-40(69-71(59,60)61)39(56)45(68-35)53-33-52-38-42(47)50-32-51-43(38)53/h32-35,39-41,45,56-57H,5-31H2,1-4H3,(H,48,54)(H,49,58)(H,62,63)(H,64,65)(H2,47,50,51)(H2,59,60,61)
• InChIKey: FWTIAYVLQZLJFJ-UHFFFAOYSA-N

8-Methyltetracosanoyl-CoA: Structural and Functional Primer for Procuring a C24-Branched Acyl-CoA

8-Methyltetracosanoyl-CoA (8-Methyltetracosanoyl-coenzyme A) is a very long-chain branched-chain fatty acyl-CoA, formally an 8-methyltetracosanoic acid thioester of coenzyme A [1]. It comprises a 24-carbon saturated fatty acyl chain with a methyl branch at the C8 position, conjugated to CoA, resulting in the molecular formula C46H84N7O17P3S and a molecular weight of 1132.18 g/mol . As a branched-chain acyl-CoA with >20 carbons, it is classified within the very long-chain fatty acyl-CoA family and is predicted to be a substrate for very long-chain acyl-CoA synthase, with its β-oxidation occurring in peroxisomes [1].

Workflow

Very long-chain branched fatty acid metabolic studies, specifically peroxisomal β-oxidation and enzyme specificity profiling

Selection

C8-methyl-branched C24 acyl-CoA; predicted distinct steric and electronic environment compared to linear or positional isomers

Use Context

Enzyme kinetics, metabolic tracing, and substrate discrimination assays where branch position is the controlled variable

• [1] Human Metabolome Database (HMDB). HMDB0300805: 8-Methyltetracosanoyl-CoA. 2021. View Source

Why Generic Acyl-CoA Substitution Fails: Differentiating 8-Methyltetracosanoyl-CoA from Unbranched and Positional Isomers

Substituting 8-Methyltetracosanoyl-CoA with a generic long-chain or very long-chain acyl-CoA is not scientifically valid. The presence and position of the methyl branch on the C24 backbone fundamentally alters its interaction with key metabolic enzymes. Unbranched analogs like tetracosanoyl-CoA (lignoceroyl-CoA) are processed by distinct enzymatic machinery optimized for straight-chain substrates [1]. Furthermore, positional isomers of methyltetracosanoyl-CoA (e.g., 13-, 22-, or 16-methyltetracosanoyl-CoA) are predicted to exhibit different metabolic fates and enzyme specificities due to the altered steric and electronic environment around the thioester bond and along the acyl chain [2]. Inferences from studies on branched-chain fatty acid metabolism demonstrate that enzymes such as long-chain acyl-CoA dehydrogenase (LCAD), pristanoyl-CoA oxidase, and α-methylacyl-CoA racemase display strict substrate specificity governed by the location and nature of the methyl branch [3][4]. Therefore, procurement of the specific 8-methyl isomer is essential for experimental reproducibility and for accurately modeling the metabolic pathways involving this distinct lipid species.

8-Methyltetracosanoyl-CoA vs. unbranched tetracosanoyl-CoA

Linear C24 analog may not engage the same peroxisomal oxidase or LCAD binding pocket; predicted to follow VLCAD-mediated pathway, shifting metabolic flux interpretation.

C8-methyl vs. C13/C22 positional isomers

Position of methyl branch is a critical enzyme recognition determinant; class-level evidence indicates altered substrate specificity and metabolic fate across isomers.

Generic very long-chain acyl-CoA substitution

Absence of C8-methyl branching may eliminate steric cues required for branched-chain specific dehydrogenases, potentially invalidating comparative enzyme studies.

• [1] PubChem. CID 3082227: Lignoceroyl-CoA (Tetracosanoyl-CoA). View Source
• [2] PathBank. Acylcarnitine Pathways for 13-, 16-, 22-, and 23-Methyltetracosanoylcarnitine. View Source
• [3] Scientific Reports. 2024; 14: 12976. Structural basis for expanded substrate specificities of human long chain acyl-CoA dehydrogenase. View Source
• [4] J Biol Chem. 1991; 266(36): 24676-83. Identification and purification of a peroxisomal branched chain fatty acyl-CoA oxidase. View Source

8-Methyltetracosanoyl-CoA Comparative Evidence: Structural and Predicted Functional Differentiation

Structural Divergence from Unbranched Very Long-Chain Acyl-CoA (Tetracosanoyl-CoA)

The 8-Methyltetracosanoyl-CoA molecule is structurally differentiated from its unbranched analog, tetracosanoyl-CoA (lignoceroyl-CoA), by the addition of a single methyl group at the C8 position of the 24-carbon chain [1]. This results in a higher molecular weight (1132.18 g/mol) compared to tetracosanoyl-CoA (1118.16 g/mol) [2]. While this is a minor physical change, the methyl branch introduces steric hindrance that is predicted to alter its binding and catalysis by enzymes of the peroxisomal and mitochondrial β-oxidation systems, as inferred from studies on other branched-chain fatty acyl-CoAs [3].

Structural divergence from linear C24-CoA

Reported

8-Me-C24-CoA vs Tetracosanoyl-CoA

Methyl branch at C8; MW +14.02 g/mol

Defines distinct chemical entity; specific procurement required for branched-chain studies.

Based on in silico and HMDB structural data.

Evidence Dimension	Molecular Structure and Weight
Target Compound Data	8-methyl branch on C24 acyl chain; MW 1132.18 g/mol
Comparator Or Baseline	Tetracosanoyl-CoA (unbranched C24); MW 1118.16 g/mol
Quantified Difference	Presence of methyl branch vs. linear chain; Molecular weight difference of +14.02 g/mol
Conditions	In silico structural analysis and vendor technical data

Why This Matters

The structural difference defines it as a distinct chemical entity, necessitating its specific procurement for studies on branched-chain fatty acid metabolism.

• [1] Human Metabolome Database (HMDB). HMDB0300805: 8-Methyltetracosanoyl-CoA. 2021. View Source
• [2] ChemSrc. Tetracosanoyl-CoA Properties. View Source
• [3] J Biol Chem. 1991; 266(36): 24676-83. Identification and purification of a peroxisomal branched chain fatty acyl-CoA oxidase. View Source

Predicted Substrate Specificity Divergence from Positional Methyl-Branched Isomers

8-Methyltetracosanoyl-CoA is one of several positional isomers of methyltetracosanoyl-CoA, including 13-methyltetracosanoyl-CoA and 22-methyltetracosanoyl-CoA [1][2]. Although direct kinetic data for these specific isomers are not available, class-level evidence from studies on methyl-branched acyl-CoA substrates indicates that the position of the methyl branch is a critical determinant of enzyme specificity. For instance, the peroxisomal branched-chain acyl-CoA oxidase (pristanoyl-CoA oxidase) oxidizes 2-methylpalmitoyl-CoA twice as rapidly as its straight-chain counterpart, palmitoyl-CoA [3]. This demonstrates that even a single methyl group in a specific location can significantly alter the catalytic rate. By extension, the distinct C8 branch of 8-methyltetracosanoyl-CoA is predicted to confer a unique metabolic fate compared to its C13 or C22 positional isomers, precluding their use as functional substitutes.

Predicted specificity vs. positional isomers

Class-level

C8 branch vs C13 / C22 branch

Predicted altered enzyme recognition and processing

Isomers not interchangeable; predicted unique metabolic fate.

Inference from branched acyl-CoA oxidase studies.

Evidence Dimension	Predicted Substrate Specificity and Metabolic Fate
Target Compound Data	8-methyltetracosanoyl-CoA (C8 branch)
Comparator Or Baseline	13-Methyltetracosanoyl-CoA (C13 branch) and 22-Methyltetracosanoyl-CoA (C22 branch)
Quantified Difference	Position of methyl branch (C8 vs. C13 vs. C22); predicted to alter enzyme recognition and processing.
Conditions	Inference based on known metabolic pathways for positional isomers of branched-chain fatty acyl-CoAs

Why This Matters

In metabolic studies, the specific isomer is not interchangeable; using the wrong isomer could lead to incorrect conclusions about pathway flux and enzyme function.

• [1] Human Metabolome Database (HMDB). HMDB0300798: 13-Methyltetracosanoyl-CoA. 2021. View Source
• [2] PathBank. Acylcarnitine 22-Methyltetracosanoylcarnitine Pathway (PW125249). View Source
• [3] J Biol Chem. 1991; 266(36): 24676-83. Identification and purification of a peroxisomal branched chain fatty acyl-CoA oxidase. View Source

Inferred Interaction with Long-Chain Acyl-CoA Dehydrogenase (LCAD)

Recent structural biology work has identified that human long-chain acyl-CoA dehydrogenase (LCAD) possesses an expanded substrate binding cavity, featuring a Pro132-induced helical unwinding that accommodates bulky, branched-chain substrates [1]. While the study did not test 8-methyltetracosanoyl-CoA directly, it establishes that LCAD is structurally adapted for branched-chain fatty acyl-CoAs [1]. This contrasts with the more restricted active sites of other acyl-CoA dehydrogenases like MCAD or VLCAD, which are optimized for straight-chain or differently branched substrates. Therefore, 8-methyltetracosanoyl-CoA is a likely substrate for LCAD, a finding that would not be applicable to its unbranched analog, tetracosanoyl-CoA, which is primarily handled by VLCAD [2].

Predicted LCAD engagement

Class-level

8-Me-C24-CoA vs Tetracosanoyl-CoA

Predicted LCAD substrate vs. VLCAD substrate

Distinct mitochondrial entry point; relevant for β-oxidation flux experiments.

Based on LCAD crystal structure with bulky substrate pocket.

Evidence Dimension	Predicted Enzyme Compatibility
Target Compound Data	8-methyltetracosanoyl-CoA (branched C24)
Comparator Or Baseline	Tetracosanoyl-CoA (unbranched C24)
Quantified Difference	Predicted compatibility with LCAD vs. VLCAD based on structural class.
Conditions	Inference from crystal structure of human LCAD showing binding pocket for bulky substrates

Why This Matters

This predicts a distinct entry point into the mitochondrial β-oxidation pathway, which is a key factor in designing and interpreting metabolic flux experiments.

• [1] Scientific Reports. 2024; 14: 12976. Structural basis for expanded substrate specificities of human long chain acyl-CoA dehydrogenase. View Source
• [2] PubChem. CID 3082227: Lignoceroyl-CoA (Tetracosanoyl-CoA). View Source

Best-Fit Research and Industrial Application Scenarios for 8-Methyltetracosanoyl-CoA

Investigating Branched-Chain Fatty Acid Beta-Oxidation in Peroxisomes

Use 8-Methyltetracosanoyl-CoA as a specific substrate to probe the activity and specificity of peroxisomal acyl-CoA oxidases and dehydrogenases. Given the class-level evidence that these enzymes discriminate based on the position of the methyl branch [1], this compound is essential for dissecting the metabolic fate of C8-methyl-branched very long-chain fatty acids, distinct from studies using pristanoyl-CoA or unbranched analogs.

In Vitro Enzyme Assays for Human Long-Chain Acyl-CoA Dehydrogenase (LCAD)

Employ 8-Methyltetracosanoyl-CoA in kinetic assays to validate the predicted substrate specificity of human LCAD for bulky, branched-chain substrates. The recent structural evidence suggests LCAD's active site is uniquely suited for such molecules [2]. Using the specific 8-methyl isomer will provide crucial biochemical data to confirm this structural hypothesis.

Metabolic Tracing of Very Long-Chain Branched Fatty Acids

Utilize 8-Methyltetracosanoyl-CoA, perhaps in isotopically labeled form, as a substrate for long-chain fatty-acid CoA ligase 1 to study its conversion to 8-methyltetracosanoylcarnitine and subsequent import into mitochondria [3]. This allows for precise tracing of its metabolic partitioning, which is predicted to differ from other methyltetracosanoyl-CoA positional isomers [4].

Application

Selection Property

Validation Focus

Peroxisomal branched-chain β-oxidation studies

Methyl-branch positional specificity

Enzyme discrimination profiling (oxidase/dehydrogenase)

LCAD substrate specificity assays

Predicted steric compatibility with LCAD binding pocket

Kinetic parameter determination and structural hypothesis testing

Metabolic tracing of VLCFA partitioning

Isomer-specific metabolic fate

Pathway flux analysis (peroxisomal vs. mitochondrial)

• [1] J Biol Chem. 1991; 266(36): 24676-83. Identification and purification of a peroxisomal branched chain fatty acyl-CoA oxidase. View Source
• [2] Scientific Reports. 2024; 14: 12976. Structural basis for expanded substrate specificities of human long chain acyl-CoA dehydrogenase. View Source
• [3] Human Metabolome Database (HMDB). HMDB0300805: 8-Methyltetracosanoyl-CoA. 2021. View Source
• [4] PathBank. Acylcarnitine Pathways for 13-, 16-, 22-, and 23-Methyltetracosanoylcarnitine. View Source